Cas no 1354392-77-0 (trans-3-methoxycyclopentan-1-amine)

• Product Name: trans-3-methoxycyclopentan-1-amine
• CAS No: 1354392-77-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4696064
• Update Time: 2025-08-02

trans-3-methoxycyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-Methoxycyclopentan-1-amine
• Rel-(1R,3R)-3-methoxycyclopentan-1-amine
• trans-3-methoxycyclopentan-1-amine

• Inchi： 1S/C6H13NO/c1-8-6-3-2-5(7)4-6/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： BVILPGWUKJERFN-PHDIDXHHSA-N
• SMILES： O(C)[C@@H]1CC[C@H](C1)N

Computed Properties

• Exact Mass: 115.099714038 g/mol
• Monoisotopic Mass: 115.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2
• Molecular Weight: 115.17

Additional information on trans-3-methoxycyclopentan-1-amine

Trans-3-Methoxycyclopentan-1-Amine: A Comprehensive Overview

The compound CAS No. 1354392-77-0, commonly referred to as trans-3-methoxycyclopentan-1-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic amines, specifically cyclopentanes, and its structure consists of a five-membered ring with a methoxy group and an amine functional group. The trans configuration indicates that the methoxy and amine groups are positioned on opposite sides of the ring, which plays a crucial role in its chemical reactivity and physical properties.

Recent studies have highlighted the importance of trans-3-methoxycyclopentan-1-amine in the field of organic synthesis. Its unique structure makes it an ideal precursor for the synthesis of more complex molecules, particularly in drug discovery and development. Researchers have demonstrated that this compound can undergo various transformations, such as alkylation, acylation, and coupling reactions, to yield bioactive compounds with potential therapeutic applications.

The synthesis of CAS No. 1354392-77-0 has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of cyclopentanone with methylamine under specific conditions to form the corresponding imine intermediate, which is then reduced to yield the amine product. Another method employs catalytic hydrogenation of an imine precursor derived from cyclopentanone and methylamine. These methods are highly efficient and scalable, making them suitable for industrial production.

In terms of physical properties, trans-3-methoxycyclopentan-1-amine exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined, making it versatile for use in various chemical processes. The compound is also relatively stable under normal storage conditions, although it may degrade upon prolonged exposure to light or strong oxidizing agents.

The application of CAS No. 1354392-77-0 extends beyond organic synthesis into areas such as materials science and polymer chemistry. For instance, it has been used as a building block for the synthesis of novel polymers with tailored properties, including improved mechanical strength and thermal stability. Additionally, its amine functionality makes it a valuable reagent in peptide synthesis and other bioconjugation reactions.

Recent advancements in green chemistry have also explored the use of trans-3-methoxycyclopentan-1-amine as an environmentally friendly alternative to traditional reagents. By employing catalytic systems or biocatalysts, researchers have successfully synthesized this compound under mild conditions with minimal waste generation. These sustainable approaches align with current global efforts to reduce environmental impact while maintaining high productivity in chemical manufacturing.

In conclusion, CAS No. 1354392-77-0, or trans-3-methoxycyclopentan-1-amine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, favorable physical properties, and compatibility with various chemical transformations make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.